molecular formula C8H7FO2 B150902 2-Fluorophenylacetic acid CAS No. 451-82-1

2-Fluorophenylacetic acid

Cat. No. B150902
CAS RN: 451-82-1
M. Wt: 154.14 g/mol
InChI Key: RPTRFSADOICSSK-UHFFFAOYSA-N
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Description

2-Fluorophenylacetic acid is a chiral derivatizing agent used for determining the enantiomeric composition of chiral, nonracemic compounds by 19 F NMR spectroscopy . It is a biochemical reagent that can be used as a biological material or organic compound for life science-related research .


Synthesis Analysis

2-Fluorophenylacetic acid has been used in the synthesis of thiazolino [3,2- c ]pyrimidin-5,7-diones and N - [2- (3,4-dichlorophenyl)-ethyl]- N′ - [2- (2-fluorophenyl)-ethyl]-ethane-1,2-diamine .


Molecular Structure Analysis

The molecular formula of 2-Fluorophenylacetic acid is C8H7FO2 .


Chemical Reactions Analysis

2-Fluorophenylacetic acid is a chiral derivatizing agent used for determining the enantiomeric composition of chiral, nonracemic compounds by 19 F NMR spectroscopy .


Physical And Chemical Properties Analysis

2-Fluorophenylacetic acid appears as white to off-white shiny crystals. It has a melting point of 60-62 °C (lit.) .

Safety and Hazards

2-Fluorophenylacetic acid is classified as a skin irritant (Category 2), H315 according to the GHS Classification. It causes skin irritation and may cause respiratory irritation .

Future Directions

2-Fluorophenylacetic acid is mainly used as a pharmaceutical intermediate . It has potential for engineering bacterial defluorination of non-natural substrates within limits posed by fluoride stress .

Relevant Papers One relevant paper found discusses how Pseudomonas putida ATCC 12633 was engineered to express a defluorinase enzyme from Delftia acidovorans strain B that had high activity in producing growth-supporting alcohols from organofluorinated compounds of xenobiotic origin .

properties

IUPAC Name

2-(2-fluorophenyl)acetic acid
Source PubChem
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InChI

InChI=1S/C8H7FO2/c9-7-4-2-1-3-6(7)5-8(10)11/h1-4H,5H2,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RPTRFSADOICSSK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)CC(=O)O)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7FO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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DSSTOX Substance ID

DTXSID1060007
Record name Benzeneacetic acid, 2-fluoro-
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Molecular Weight

154.14 g/mol
Source PubChem
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Product Name

2-Fluorophenylacetic acid

CAS RN

451-82-1
Record name (2-Fluorophenyl)acetic acid
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Record name Benzeneacetic acid, 2-fluoro-
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What are the applications of 2-Fluorophenylacetic acid in organic synthesis?

A1: 2-Fluorophenylacetic acid serves as a versatile building block in organic synthesis. It is a key starting material for the synthesis of Prasugrel [, ], an antiplatelet drug. The synthesis typically involves a Grignard reaction with isopropylmagnesium bromide, followed by a cyclopropanation reaction and subsequent halogenation []. Additionally, 2-Fluorophenylacetic acid can undergo ortho-C-H olefination in the presence of a palladium catalyst and a suitable ligand, leading to the formation of (E)-2-(2-(3-ethoxy-3-oxoprop-1-enyl)-6-fluorophenyl)acetic acid [].

Q2: Can 2-Fluorophenylacetic acid be used to determine the enantiomeric purity of chiral compounds?

A2: Yes, (R)-2-Fluorophenylacetic acid (AFPA) has proven useful in determining the enantiomeric purity and configuration of β-amino alcohols []. This application stems from its ability to form diastereomeric derivatives with chiral alcohols, which can be distinguished and analyzed using fluorine-19 NMR spectroscopy. This method is particularly relevant in the analysis of β-blockers, highlighting the compound's utility in pharmaceutical analysis.

Q3: Have there been any studies on resolving racemic mixtures of alpha-halo carboxylic acids using 2-Fluorophenylacetic acid derivatives?

A3: While 2-Fluorophenylacetic acid itself hasn't been directly used, a closely related compound, O,O'-dibenzoyltartaric acid (DBTA), has shown promise in the copper(II)-mediated resolution of racemic alpha-halo carboxylic acids []. Although 2-Fluorophenylacetic acid wasn't directly involved in the resolution process, the study demonstrated the potential of chiral auxiliaries in resolving similar racemic mixtures. Further research could explore if 2-Fluorophenylacetic acid derivatives, with appropriate modifications, can also function as effective resolving agents.

Q4: What are the potential advantages of the optimized synthesis of Prasugrel utilizing 2-Fluorophenylacetic acid?

A4: The optimized synthesis of Prasugrel, starting from 2-Fluorophenylacetic acid, offers several advantages over previously reported methods []. These include the elimination of toxic solvents and reagents, leading to a more environmentally friendly process. Additionally, the optimized route boasts a shorter synthetic sequence, reducing the number of steps from seven to five. This streamlining of the synthesis, combined with the use of milder reaction conditions, results in a significant increase in the overall yield of Prasugrel from 35.5% to 72.9% [], making it more efficient and cost-effective for potential industrial production.

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